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Abstract
Dicreatine citrate, a popular dietary supplement, is a salt formed from creatine and citric acid.

In aqueous environments, it readily dissociates into its constituent components: two molecules

of creatine and one molecule of citric acid. This complete dissociation is a critical factor

influencing its physicochemical properties, bioavailability, and ultimately its physiological

effects. This technical guide provides an in-depth analysis of the dissociation process,

summarizing key quantitative data, detailing relevant experimental protocols for its

characterization, and illustrating the underlying chemical transformations.

Chemical and Physical Properties of Dicreatine
Citrate
Dicreatine citrate is a molecular complex composed of two creatine cations and one citrate

dianion.[1] Its formation involves an acid-base reaction between the basic guanidinium group of

creatine and the carboxylic acid groups of citric acid. The resulting salt exhibits different

physical properties compared to its individual components, notably in terms of solubility and

dissolution rate.

Table 1: Physicochemical Properties of Dicreatine Citrate and its Components
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Property Dicreatine Citrate Creatine Citric Acid

Molecular Formula C₁₄H₂₆N₆O₁₁[2] C₄H₉N₃O₂ C₆H₈O₇

Molecular Weight 454.39 g/mol [2] 131.13 g/mol 192.12 g/mol

Appearance
White crystalline

powder

White crystalline

powder

White crystalline

powder

Solubility in Water
Higher than

creatine[3]
Sparingly soluble Very soluble

Intrinsic Dissolution

Rate
7.61 mg·cm⁻²·min⁻¹[3] 6.92 mg·cm⁻²·min⁻¹[3] -

The Dissociation Process in Aqueous Solution
Upon dissolution in water, dicreatine citrate undergoes complete and rapid dissociation into its

constituent ions: creatine and citrate. This process is a fundamental characteristic of salts in

polar solvents.

Dicreatine Citrate (Solid) Aqueous Solution (H₂O)Dissolution 2x Creatine⁺ + Citrate²⁻ (in solution)Dissociation
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Caption: Dissolution and subsequent dissociation of dicreatine citrate in an aqueous

environment.

The dissociation can be represented by the following equilibrium reaction:

Dicreatine Citrate (s) ⇌ 2 Creatine⁺ (aq) + Citrate²⁻ (aq)

While the equilibrium lies heavily towards the dissociated state in dilute solutions, the concept

of a formal dissociation constant (Kd) or pKa for the salt itself is not typically applied in the

same manner as for a weak acid or base. Instead, the behavior of the solution is governed by

the individual properties of creatine and citric acid.
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Factors Influencing the Stability of Dissociated
Creatine
Following dissociation, the stability of the liberated creatine becomes a crucial factor, as it can

degrade into the biologically inactive creatinine. This conversion is influenced by several

factors, primarily pH and temperature.

Effect of pH
The conversion of creatine to creatinine is an intramolecular cyclization reaction that is

significantly influenced by the pH of the solution. Acidic conditions generally accelerate this

degradation. The presence of citric acid, a weak acid, will lower the pH of the solution, thereby

creating an environment that can favor the conversion of creatine to creatinine over time.

Effect of Temperature
Higher temperatures increase the rate of chemical reactions, including the degradation of

creatine to creatinine. Therefore, aqueous solutions of dicreatine citrate are more stable at

lower temperatures.

The interplay of these factors is critical in the formulation and storage of products containing

dicreatine citrate.
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Caption: Logical workflow of dicreatine citrate dissociation and subsequent creatine

degradation.

Experimental Protocols for Characterization
A comprehensive understanding of the dissociation and subsequent behavior of dicreatine
citrate requires robust analytical methodologies.

Quantification of Creatine and Citric Acid by High-
Performance Liquid Chromatography (HPLC)
An HPLC method can be employed for the simultaneous quantification of creatine and citric

acid in a solution of dissolved dicreatine citrate.

Table 2: Example HPLC Method Parameters
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Parameter Value

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase

Isocratic or gradient elution with an aqueous

buffer (e.g., phosphate buffer) and an organic

modifier (e.g., acetonitrile or methanol). The pH

should be controlled to ensure good peak shape

and retention.

Flow Rate 1.0 mL/min

Detection

UV detection at a wavelength suitable for both

creatine (around 210 nm) and citric acid (around

210 nm), or a diode array detector to monitor

multiple wavelengths.

Injection Volume 20 µL

Temperature Ambient or controlled (e.g., 25 °C)

Experimental Workflow:
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Prepare standard solutions of creatine and citric acid

Filter all solutions (0.45 µm filter)

Generate calibration curves from standards

Prepare aqueous solution of dicreatine citrate

Inject samples onto HPLC system

Acquire chromatograms

Quantify creatine and citric acid in the dicreatine citrate sample
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Caption: Experimental workflow for HPLC analysis of dicreatine citrate dissociation.

Determination of the Dissociation Equilibrium
(Indirectly)
While a direct pKa for the salt is not conventional, the extent of dissociation can be inferred by

monitoring the concentrations of the free ions.

Potentiometric titration can be used to determine the pKa values of the individual components,

creatine and citric acid, in the solution. By titrating a solution of dissolved dicreatine citrate
with a strong acid and a strong base, the titration curve will exhibit inflection points

corresponding to the protonation/deprotonation of the citrate and creatine molecules. This data

can be used to model the species distribution at different pH values.

ITC can measure the heat changes associated with the binding or dissociation of molecules.

While typically used for determining binding affinities, a reverse experiment could be designed
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to measure the heat of dilution of a concentrated dicreatine citrate solution, which would be

related to the energetics of dissociation and ion solvation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy can be used to study the chemical environment of the protons in

creatine and citric acid. In a solution of dicreatine citrate, the chemical shifts of the protons on

both molecules can be observed. Changes in these chemical shifts upon dilution or changes in

pH can provide insights into the dissociation process and any potential interactions between

the dissociated ions in solution.

Conclusion
Dicreatine citrate fully dissociates into creatine and citric acid upon dissolution in aqueous

media. The physicochemical properties of the resulting solution are dictated by the individual

characteristics of its components. The stability of the liberated creatine is a key consideration,

with pH and temperature being critical factors that influence its degradation to creatinine. A

combination of analytical techniques, including HPLC, potentiometric titration, and NMR

spectroscopy, can be utilized to thoroughly characterize the dissociation process and the

subsequent behavior of creatine and citric acid in solution. This understanding is paramount for

the development of stable and effective formulations for research, scientific, and

pharmaceutical applications.
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To cite this document: BenchChem. [Dissociation of Dicreatine Citrate into Creatine and
Citric Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180860#dissociation-of-dicreatine-citrate-into-
creatine-and-citric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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